Cas no 2680776-58-1 (5-(Propan-2-yloxy)-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 5-(Propan-2-yloxy)-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680776-58-1
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• CID: 5633736
• PubChem ID: 165937954
• Update Time: 2025-10-21

5-(Propan-2-yloxy)-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288332
• 2680776-58-1
• 5-(propan-2-yloxy)-2-(2,2,2-trifluoroacetamido)benzoic acid
• 5-(Propan-2-yloxy)-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C12H12F3NO4/c1-6(2)20-7-3-4-9(8(5-7)10(17)18)16-11(19)12(13,14)15/h3-6H,1-2H3,(H,16,19)(H,17,18)
• InChI Key： LLWLMJCMCCJXHP-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(=CC=1C(=O)O)OC(C)C)=O)(F)F

Computed Properties

• Exact Mass: 291.07184235g/mol
• Monoisotopic Mass: 291.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-(Propan-2-yloxy)-2-(2,2,2-trifluoroacetamido)benzoic acid

Comprehensive Analysis of 5-(Propan-2-yloxy)-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680776-58-1)

The compound 5-(Propan-2-yloxy)-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680776-58-1) is a specialized benzoic acid derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a propan-2-yloxy group and a trifluoroacetamido moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in targeting enzymes and receptors associated with inflammation and metabolic disorders.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and lipophilicity. The presence of the 2,2,2-trifluoroacetamido group in this molecule aligns with this trend, making it a subject of interest for medicinal chemists. Additionally, the isopropoxy substituent contributes to its solubility profile, a critical factor in formulation development. These attributes position 5-(Propan-2-yloxy)-2-(2,2,2-trifluoroacetamido)benzoic acid as a promising candidate for further exploration in precision medicine.

From a synthetic chemistry perspective, the compound’s CAS No. 2680776-58-1 serves as a key identifier for researchers sourcing high-purity materials. Its applications extend to peptide coupling reactions and prodrug design, where its carboxylic acid functionality can be leveraged for conjugation. The growing emphasis on green chemistry has also spurred investigations into eco-friendly synthesis routes for such derivatives, addressing sustainability concerns in the pharmaceutical industry.

Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing 5-(Propan-2-yloxy)-2-(2,2,2-trifluoroacetamido)benzoic acid, ensuring batch-to-batch consistency. As the industry shifts toward AI-driven drug discovery, computational studies of this compound’s molecular docking properties could unlock new therapeutic avenues. Its compatibility with biocatalysis further underscores its relevance in modern synthetic strategies.

Market trends indicate rising interest in fluorinated building blocks, with CAS No. 2680776-58-1 being no exception. Suppliers and contract research organizations (CROs) are expanding their catalogs to include such niche chemicals, catering to the demand for high-value intermediates. For researchers, understanding the structure-activity relationship (SAR) of this compound could pave the way for innovations in small-molecule therapeutics and agrochemical adjuvants.

In conclusion, 5-(Propan-2-yloxy)-2-(2,2,2-trifluoroacetamido)benzoic acid represents a convergence of synthetic utility and biomedical potential. Its CAS No. 2680776-58-1 is a gateway to exploring advanced applications in drug development and material science. As the scientific community continues to prioritize targeted therapies and sustainable synthesis, this compound is poised to play a pivotal role in shaping future innovations.